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Compound of Interest

Compound Name: 1,1-Dichloro-1-fluoroethane

Cat. No.: B156305

Technical Support Center: HCFC-141b Inhalation
Exposure

This guide provides immediate first aid procedures and answers to frequently asked questions
for researchers, scientists, and drug development professionals who may encounter inhalation
exposure to 1,1-dichloro-1-fluoroethane (HCFC-141b).

Troubleshooting Guide: Immediate Response to
HCFC-141b Inhalation

Scenario: A researcher is exhibiting symptoms of dizziness and headache after working with
HCFC-141b in a poorly ventilated area.
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Immediate Action Detailed Steps

Immediately move the affected individual to an
area with fresh air.[1][2][3][4] If the release is

large, evacuate all personnel from the vicinity.[1]

[5]

1. Evacuate the Area

Check if the person is breathing. If breathing is
) A Breathi difficult, administer oxygen if you are trained to
. Assess Breathin
g do so.[1][2] If breathing has stopped, begin

artificial respiration immediately.[1][2][4]

Call for immediate medical assistance.[2][3]
) ] Inform the medical personnel about the
3. Seek Medical Attention ) )
exposure to HCFC-141b and provide them with

the Safety Data Sheet (SDS) if available.

Keep the affected person warm and at rest while
4. Monitor Vital Signs waiting for medical help.[4] Monitor their

breathing and level of consciousness.

If the individual's clothing is contaminated with
liquid HCFC-141b, remove it promptly to prevent

5. Decontamination (if necessary) ) ) )
further inhalation of vapors and skin contact.[2]

[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary symptoms of inhalation exposure to HCFC-141b?

Al: High vapor concentrations can irritate the eyes and respiratory tract.[2] Initial symptoms of
overexposure may include dizziness, headache, and drowsiness, which can progress to loss of
consciousness in severe cases.[2][3] Inhalation of high concentrations may also lead to heart
irregularities.[1][2]

Q2: What are the long-term health effects of a single, acute inhalation exposure?

A2: While HCFC-141b has low acute toxicity, overexposure can be harmful.[6] In some
reported cases of uncontrolled occupational exposure, acute pulmonary toxicity has been
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observed, characterized by symptoms like cough, shortness of breath, and malaise.[6] Medical
conditions such as heart disease may be aggravated by exposure.[2]

Q3: Is it safe to administer adrenaline (epinephrine) to a person who has inhaled HCFC-141b
and is in distress?

A3: No. It is crucial to inform medical professionals that the patient has been exposed to
HCFC-141b. The use of adrenaline or similar drugs should be avoided as HCFC-141b can
increase the heart's sensitivity to these substances, potentially leading to cardiac arrhythmias.

[11[2]
Q4: What should I do if there is a large spill of HCFC-141b in the laboratory?

A4: In the event of a large spill, evacuate the area immediately.[1][5] The vapors are heavier
than air and can accumulate in low-lying areas.[1] Ensure the area is well-ventilated, using
floor-level forced-air ventilation if possible, to disperse the gas.[2][5] Remove all open flames
and potential ignition sources.[1][2] Clean-up should only be performed by trained personnel
wearing appropriate personal protective equipment, including a self-contained breathing
apparatus (SCBA).[1]

Q5: What are the recommended exposure limits for HCFC-141b in a laboratory setting?

A5: While specific occupational exposure limits can vary, it is essential to maintain
concentrations well below levels that could cause adverse effects. Engineering controls such
as local exhaust ventilation should be used to minimize exposure.[1][2]

Quantitative Data Summary

The following table summarizes key quantitative data related to the toxicology of HCFC-141b.
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Parameter Value Species Effect

Practically non-toxic

4-hour LC50 32,000 ppm Rat ) i
by inhalation.[1]
Lowest Observed

Cardiac Sensitization 5,000 ppm (10 min Adverse Effect Level

Monkey )

LOAEL exposure) for cardiac
sensitization.[7]
Lowest Observed

Cardiac Sensitization 5,200 ppm (10 min b Adverse Effect Level

o

LOAEL exposure) g for cardiac
sensitization.[7]
Weakness, loss of

Anesthetic-like Effects > 5,000 ppm Animal Studies coordination,

unresponsiveness.[1]

Experimental Protocols

Detailed methodologies for the key toxicological experiments cited are often proprietary and not
fully available in public-facing safety documents. The studies referenced in the safety data
sheets are typically conducted under standardized guidelines (e.g., OECD, EPA) for assessing
chemical safety. These protocols involve exposing test animals to controlled concentrations of
the substance for specific durations and observing for various endpoints, including mortality,
clinical signs of toxicity, and pathological changes. For specific experimental details, it would be
necessary to consult the original study reports, which may not be publicly accessible.

First Aid Workflow for HCFC-141b Inhalation
Exposure
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At the Scene

Inhalation Exposure to HCFC-141b Occurs

Breathing Assessment

Is the person breathing?

Yes, but with difficulty Yes, normally

Breathing is Difficult Not Breathing Breathing Normally

First Aid Actions

Provide Artificial Respiration

Keep Warm, at Rest, and Monitor

Professional Medical Care

Inform Medical Personnel of HCFC-141b Exposure

Crucial: Advise Against Adrenaline/Epinephrine Use

Click to download full resolution via product page

Caption: First aid workflow for HCFC-141b inhalation exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. colder-solution.s3.ap-southeast-1.amazonaws.com [colder-solution.s3.ap-southeast-
1.amazonaws.com]

e 2. hkwl615e5-pic43.websiteonline.cn [hkw1615e5-pic43.websiteonline.cn]
» 3. image.makewebeasy.net [image.makewebeasy.net]

e 4. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

e 5. scribd.com [scribd.com]

e 6. Uncontrolled occupational exposure to 1,1-dichloro-1-Fluoroethane (HCFC-141b) is
associated with acute pulmonary toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

e 7.cdc.gov [cdc.gov]

 To cite this document: BenchChem. [First aid procedures for inhalation exposure to HCFC-
141b]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156305#first-aid-procedures-for-inhalation-exposure-
to-hcfc-141b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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